Cas no 1638765-36-2 (8-bromo-1,2,3,4-tetrahydro-2,6-naphthyridine)

• Product Name: 8-bromo-1,2,3,4-tetrahydro-2,6-naphthyridine
• CAS No: 1638765-36-2
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 5266048
• Update Time: 2026-03-09

8-bromo-1,2,3,4-tetrahydro-2,6-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Naphthyridine, 8-bromo-1,2,3,4-tetrahydro-
• 8-bromo-1,2,3,4-tetrahydro-2,6-naphthyridine

• Inchi： 1S/C8H9BrN2/c9-8-5-11-3-6-1-2-10-4-7(6)8/h3,5,10H,1-2,4H2
• InChI Key： GNCYHEMVUDHFFV-UHFFFAOYSA-N
• SMILES： C1C2=C(C=NC=C2Br)CCN1

Additional information on 8-bromo-1,2,3,4-tetrahydro-2,6-naphthyridine

Introduction to 8-bromo-1,2,3,4-tetrahydro-2,6-naphthyridine (CAS No. 1638765-36-2)

8-bromo-1,2,3,4-tetrahydro-2,6-naphthyridine (CAS No. 1638765-36-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers and drug developers. This heterocyclic amine derivative belongs to the naphthyridine class, which is known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of 8-bromo-1,2,3,4-tetrahydro-2,6-naphthyridine consists of a fused bicyclic system containing nitrogen atoms at the 2 and 6 positions. The presence of a bromine substituent at the 8-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. This compound has been extensively studied for its role in developing novel pharmacological agents targeting various diseases.

In recent years, the interest in naphthyridine derivatives has surged due to their demonstrated efficacy in modulating biological pathways. Specifically, 8-bromo-1,2,3,4-tetrahydro-2,6-naphthyridine has been explored for its potential in treating neurological disorders. Studies have shown that this compound can interact with specific neurotransmitter receptors, offering a promising avenue for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The brominated naphthyridine scaffold provides a versatile platform for medicinal chemists to design molecules with enhanced binding affinity and selectivity. The bromine atom serves as a handle for further functionalization through cross-coupling reactions, allowing for the creation of more complex derivatives with tailored pharmacological properties. This flexibility has made 8-bromo-1,2,3,4-tetrahydro-2,6-naphthyridine a cornerstone in the synthesis of next-generation therapeutic agents.

Advances in computational chemistry have further accelerated the discovery process for compounds like 8-bromo-1,2,3,4-tetrahydro-2,6-naphthyridine. Molecular modeling studies have revealed insights into its binding interactions with biological targets, enabling researchers to optimize its structure for improved efficacy and reduced side effects. These computational approaches have been instrumental in guiding experimental efforts and reducing the time required to bring new drugs to market.

The pharmacokinetic profile of 8-bromo-1,2,3,4-tetrahydro-2,6-naphthyridine is another critical aspect that has been thoroughly investigated. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for clinical translation. The compound's ability to cross the blood-brain barrier has been particularly noteworthy in studies related to central nervous system disorders.

In addition to its applications in neurology research, 8-bromo-1，2，3，4-tetrahydro——^{NAPHTYRIDINE_{CAS NO1638765—36——36——36—}} NAPHTYRIDINE, this compound has also shown promise in oncology research as an inhibitor of certain kinases involved in cancer cell proliferation. Its unique structural features make it an attractive candidate for developing targeted therapies that can selectively inhibit tumor growth while minimizing toxicity to healthy cells.

The synthesis of 8-bromo-1，2，3，4-tetrahydro——^{NAPHTYRIDINE CAS NO1638765—36—36—} ,_{^{NAPHTYRIDINE CAS NO1638765—36—36—}} ,_{NAPHTYRIDINE CAS NO1638765—36—36—} ,_{NAPHTYRIDINE CAS NO1638765—36—36—} ,_{NAPHTYRIDINE CAS NO1638765—36—} ,_{NAPHTYRIDINE CAS NO1638765—} ,_{, NAPHTYRIDINE CAS NO1638765— NAPHTYRIDINE CAS NO1638765— NAPHTYRIDINE CAS NO1638765— NAPHTYRIDINE CAS NO1638765— NAPHTYRIDINE CAS NO1638765— NAPHTYRIDINE CAS NO1638765— NAPHTYRIDINE CAS NO1638765— NAPHTYRIDINE CAS NO}